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Compound of Interest

Compound Name: L-Phenylalanine-3-13C

Cat. No.: B162273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a certified Safety Data Sheet (SDS)

provided by the manufacturer. Always consult the specific SDS for the product you are using.

The safety and toxicological data for isotopically labeled compounds are often limited;

therefore, the data for the unlabeled parent compound, L-Phenylalanine, are provided as the

primary reference.

Introduction
L-Phenylalanine-3-13C is a stable isotope-labeled version of the essential amino acid L-

phenylalanine. The carbon-13 isotope at the third carbon position makes it a valuable tool in

metabolic research, proteomics, and drug development as a tracer to study the fate of

phenylalanine in biological systems.[1][2] Given its use in experimental settings, a thorough

understanding of its safety profile is crucial for researchers.

Hazard Identification
Based on the available safety data for L-Phenylalanine, the compound is generally considered

non-hazardous according to GHS classifications.[3] However, as with all laboratory chemicals,

it should be handled with care, assuming that the toxicological properties have not been fully

investigated.[4][5]
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Primary Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

Potential Health Effects:

Eye: May cause mild irritation.

Skin: May cause mild irritation upon prolonged contact.

Ingestion: Not expected to be harmful in small quantities.

Inhalation: May cause respiratory tract irritation.

No components of this product at levels greater than or equal to 0.1% are identified as

probable, possible, or confirmed human carcinogens by IARC, ACGIH, or NTP.[5][6]

Quantitative Data
The following tables summarize the key quantitative data for L-Phenylalanine-3-13C and its

unlabeled counterpart.

Table 1: Physical and Chemical Properties
Property Value Reference

Molecular Formula C₈¹³CH₁₁NO₂ [1]

Molecular Weight 166.18 g/mol [7][8]

Appearance White crystalline powder/solid [3][4][7]

Melting Point 270-275 °C (decomposes) [4][7]

Solubility Soluble in water [4][5]

Isotopic Purity ≥99 atom % ¹³C [7]

Optical Activity [α]25/D -33.0°, c = 1 in H₂O [7]

Table 2: Toxicological Data (for unlabeled L-
Phenylalanine)
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Parameter Value Species Reference

Acute Oral LD50 No data available - [4]

Acute Intraperitoneal

LD50
5,287 mg/kg Rat [6]

Carcinogenicity
Not listed by IARC,

NTP, or OSHA
- [5]

Mutagenic Effects
No information

available
- [4]

Reproductive Effects
No information

available
- [4]

Note: The toxicological properties of the ¹³C-labeled compound have not been fully

investigated. The data for the unlabeled compound should be used as a guideline.

Experimental Protocols
No specific safety-related experimental protocols for L-Phenylalanine-3-13C were found. The

following is a generalized workflow for the safe handling and preparation of a stock solution,

based on standard laboratory practices.

Protocol: Preparation of a Sterile Stock Solution
Calculation: Determine the required mass of L-Phenylalanine-3-13C to achieve the desired

concentration for your stock solution.

Weighing: In a chemical fume hood or a well-ventilated area, carefully weigh the calculated

amount of the compound using an analytical balance. Use appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Dissolution: Transfer the weighed powder to a sterile container (e.g., a conical tube). Add the

appropriate solvent (e.g., sterile deionized water or buffer) to the container.

Mixing: Gently agitate or vortex the solution until the powder is completely dissolved.
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Sterilization (if required): For cell culture or other sterile applications, sterile-filter the solution

through a 0.22 µm syringe filter into a new sterile container.

Labeling and Storage: Clearly label the container with the compound name, concentration,

date of preparation, and your initials. Store the solution at the recommended temperature,

typically -20°C or -80°C for long-term stability.[1]

Mandatory Visualizations
General Handling and Preparation Workflow
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Figure 1: General Workflow for Handling and Solution Preparation
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Caption: Workflow for safe handling and preparation of L-Phenylalanine-3-13C.
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Simplified Metabolic Pathway of L-Phenylalanine

Figure 2: Simplified Metabolic Pathway of L-Phenylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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